2-(2-Bromoallyloxy)phenol
Cat. No. B8434531
M. Wt: 229.07 g/mol
InChI Key: GBUDKNDNYWRKID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08618162B2
Procedure details
This compound was prepared in 52% yield from catechol and 2-bromoallyl bromide according to the procedure for 2p in Example IX. Yellow oil; 1H NMR (CDCl3): δ 4.70 (s, 2H), 5.68 (s, 1H), 5.70-5.71 (m, 1H), 5.95-5.96 (m, 1H), 6.81-6.97 (m, 4H); 13C NMR (CDCl3): δ 73.10, 113.09, 115.33, 119.17, 120.28, 122.82, 127.06, 144.83, 146.12; HRMS (FAB): 243.95575 calcd for C9H9BrOS [M]+. found 243.9557 (−0.2 ppm, 0.0 mmu).
[Compound]
Name
2p
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
52%
Identifiers
|
REACTION_CXSMILES
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[C:1]1([C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4])[OH:2].[Br:9][C:10](=[CH2:13])[CH2:11]Br>>[Br:9][C:10](=[CH2:11])[CH2:13][O:2][C:1]1[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=1[OH:4]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C=1(O)C(O)=CC=CC1
|
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
BrC(CBr)=C
|
[Compound]
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Name
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2p
|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
|
BrC(COC1=C(C=CC=C1)O)=C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 52% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
